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Compound of Interest

Compound Name: Hydroxydip-tolylborane

Cat. No.: B1355148 Get Quote

Technical Guide to the Safe Handling of Di(p-
tolyl)borinic Acid
Disclaimer: A specific, verified Safety Data Sheet (SDS) for hydroxydi-p-tolylborane, also

known as di(p-tolyl)borinic acid, is not readily available in public databases. The following guide

has been synthesized from safety data for structurally similar organoboron compounds,

particularly tolylboronic acids and other borinic acid derivatives. This information is intended for

qualified researchers, scientists, and drug development professionals and should be

supplemented with institutional safety protocols and a thorough risk assessment before

handling.

Compound Identification and Properties
Di(p-tolyl)borinic acid is an organoboron compound. While specific experimental data is limited,

predicted properties can be used as a guideline for handling.

Table 1: Physical and Chemical Properties of Di(p-tolyl)borinic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1355148?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value (Predicted) Source

Molecular Formula C₁₄H₁₅BO N/A

Boiling Point 338.76 °C at 760 mmHg [1]

Melting Point 94.82 °C [1]

Note: These properties are computationally predicted and have not been experimentally

verified.[1]

Hazard Identification and Classification
Based on data for analogous compounds like tolylboronic acid, di(p-tolyl)borinic acid should be

handled as a hazardous substance. The following GHS classifications are representative of this

chemical class.[2]

Table 2: GHS Hazard Classification (Based on Analogue Data)

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

Source: Synthesized from SDS for tolylboronic acid and related compounds.[2]

Hazard Communication Diagram
The following diagram illustrates the logical flow from the compound's identity to its potential

hazards and the required personal protective equipment (PPE).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://labsolu.ca/product/hydroxydip-tolylborane/
https://labsolu.ca/product/hydroxydip-tolylborane/
https://labsolu.ca/product/hydroxydip-tolylborane/
https://www.tcichemicals.com/BE/en/sds/M1126_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M1126_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Identity

GHS Hazards (Assumed)

Required PPE

Di(p-tolyl)borinic Acid H315
Causes skin irritation

Leads to

H319
Causes serious eye irritationLeads to

H335
May cause respiratory irritation

Leads to

Protective Gloves
(Nitrile)

Requires

Lab Coat

Requires

Safety Goggles
Requires

Requires

Respirator
(if dust is generated)

Requires

Click to download full resolution via product page

Caption: Logical relationship between the compound, its assumed hazards, and required PPE.

Handling Precautions and Exposure Controls
Safe handling of di(p-tolyl)borinic acid requires stringent adherence to laboratory safety

protocols to minimize exposure.[3][4][5]

Engineering Controls
Ventilation: Always handle this compound in a certified chemical fume hood to minimize

inhalation of dust or fumes.[3]
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Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Wear a flame-retardant lab coat and compatible chemical-resistant gloves

(e.g., nitrile rubber). Change gloves immediately if contamination occurs.[2][4]

Respiratory Protection: If procedures may generate dust, a NIOSH-approved dust respirator

should be used.

Hygiene Measures
Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4]

Avoid creating dust when handling the solid material.[3]

Contaminated work clothing should not be allowed out of the workplace and must be

decontaminated before reuse.[6]

Experimental Protocol: General Workflow for
Handling Air-Sensitive Borinic Acids
Organoboron compounds can be sensitive to air and moisture. The following protocol outlines a

general workflow for handling such reagents in an inert atmosphere. Always perform a dry run

and risk assessment before working with the actual reagent.[7][8]
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Start: Prepare Workspace

1. Oven-dry and cool
glassware under vacuum

2. Assemble under inert gas
(Argon or Nitrogen)

3. Weigh reagent rapidly
or in a glovebox

4. Transfer solid to flask
under positive inert gas flow

5. Add degassed solvent
via cannula or syringe

6. Conduct reaction
under inert atmosphere

7. Quench reaction carefully
at low temperature (e.g., 0 °C)

Exothermic!
Use caution

8. Perform aqueous workup

End: Isolate Product

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of air-sensitive borinic acids.

First-Aid Measures
In case of exposure, follow these first-aid measures and seek immediate medical attention.[9]

[10]

Table 3: First-Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a poison center or

doctor.[9]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. If skin irritation occurs, get

medical advice.[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical advice.[9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and call a doctor immediately.

[9]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Protect

from moisture and keep away from incompatible materials such as strong oxidizing agents.

[3]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Do not allow the chemical to enter drains.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 3.2. Avoid dust formation and inhalation.

Containment and Cleanup: Cover the spill with a dry, inert material (e.g., sand or

vermiculite). Carefully sweep or scoop up the material and place it into a properly labeled
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container for disposal.[3][11] Clean the affected area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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